Cas no 71089-74-2 (1,4,8,11-Tetratosyl-1,4,8,11-tetraazacyclotetradecane)

• Product Name: 1,4,8,11-Tetratosyl-1,4,8,11-tetraazacyclotetradecane
• CAS No: 71089-74-2
• MF: C₃₈H₄₈N₄O₈S₄
• MW: 817.069725036621
• MDL: MFCD00188459
• CID: 59173
• PubChem ID: 3090857
• Update Time: 2025-04-18

1,4,8,11-Tetratosyl-1,4,8,11-tetraazacyclotetradecane Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetratosyl-1,4,8,11-tetraazacyclotetradecane
• 14811-Tetrakis[(4-methylphenyl)sulfonyl]-14811-tetraazacyclotetradecane
• 1,4,8,11-tetrakis(p-toluenesulphonyl)-1,4,8,11-tetraazacyclotetradecane
• 1,4,8,11-tetrakis-(toluene-4-sulfonyl)-1,4,8,11-tetraaza-cyclotetradecane
• 1,4,8,11-tetra-p-tosyl-1,
• 1,5,8,12-Tetraaza-cyclotetradecan-tetratosylat
• AC1MJEZK
• AG-G-78229
• CDS1_002514
• ChemDiv1_018770
• CTK5D3494
• DivK1c_003554
• HMS640F04
• N,N',N'',N'''-tetratosyl-1,4,8,11-tetraazacyclotetradecane
• SureCN3110096
• 1,4,8,11-tetrakis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane
• AKOS001586639
• SCHEMBL3110096
• DTXSID80389067
• 71089-74-2
• PLERIXAFOR IMPURITY 3 (SM-1D)
• DB-301096
• 1,4,8,11-TETRAKIS[(4-METHYLPHENYL)SULFONYL]-1,4,8,11-TETRAAZACYCLOTETRADECANE
• 1,4,8,11-TETRAKIS(4-METHYLBENZENESULFONYL)-1,4,8,11-TETRAAZACYCLOTETRADECANE

• MDL： MFCD00188459
• Inchi： 1S/C38H48N4O8S4/c1-31-7-15-35(16-8-31)51(43,44)39-23-5-24-41(53(47,48)37-19-11-33(3)12-20-37)29-30-42(54(49,50)38-21-13-34(4)14-22-38)26-6-25-40(28-27-39)52(45,46)36-17-9-32(2)10-18-36/h7-22H,5-6,23-30H2,1-4H3
• InChI Key： OVVMBINCTWKHOS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCN(CCN(CCCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 816.23584
• Monoisotopic Mass: 816.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 54
• Rotatable Bond Count: 8
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183A^2
• XLogP3: 5.5

Experimental Properties

• Density: 1.303
• Boiling Point: 916.9 °C at 760 mmHg
• Flash Point: 916.9 °C at 760 mmHg
• Refractive Index: 1.6
• PSA: 149.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds